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Compound of Interest

Compound Name: VU534

Cat. No.: B15609101 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for the proper disposal of VU534, a N-Acyl-Phosphatidylethanolamine-Hydrolysing

Phospholipase D (NAPE-PLD) activator. Adherence to these procedures is essential to ensure

a safe laboratory environment and compliance with waste disposal regulations. This

information is intended for researchers, scientists, and drug development professionals.

Summary of Key Safety and Handling Information
While a specific Safety Data Sheet (SDS) for VU534 was not publicly available at the time of

this writing, general safety precautions for handling chemical compounds of this nature should

be strictly followed. Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance and requirements.

Property Data Source

Storage Temperature
-20°C (short-term) or -80°C

(long-term)
[1]

Solubility Soluble in DMSO General

Physical State Solid General
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The following procedures are based on general best practices for the disposal of chemical

waste.

Step 1: Waste Characterization and Segregation

Characterize the Waste: All waste containing VU534 must be classified as hazardous

chemical waste.

Segregate Waste Streams:

Solid Waste: Collect unused or expired VU534 powder in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing VU534 (e.g., in DMSO) must be collected in a

separate, compatible, and leak-proof hazardous waste container. Do not mix with other

solvent waste streams unless explicitly permitted by your institution's EHS office.

Contaminated Labware: Dispose of all VU534-contaminated materials, including pipette

tips, gloves, and empty vials, as hazardous solid waste. Place these items in a

designated, lined container.

Step 2: Container Selection and Labeling

Container Compatibility: Use containers made of materials compatible with the waste they

will hold (e.g., glass for solvents, high-density polyethylene for solids).

Proper Labeling: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "VU534"

The solvent used (e.g., "Dimethyl Sulfoxide")

The approximate concentration and quantity of VU534

The date the waste was first added to the container (accumulation start date)
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The name of the principal investigator and the laboratory location

Step 3: Storage of Hazardous Waste

Designated Storage Area: Store all hazardous waste in a designated satellite accumulation

area within the laboratory.

Secondary Containment: Place liquid waste containers in secondary containment trays to

prevent spills.

Container Integrity: Ensure all waste containers are kept tightly sealed when not in use.

Step 4: Waste Pickup and Disposal

Contact EHS: Once a waste container is full or has reached the accumulation time limit set

by your institution, contact your Environmental Health and Safety (EHS) department to

arrange for a waste pickup.

Do Not Dispose Down the Drain: Under no circumstances should VU534 or solutions

containing it be poured down the sink or disposed of in regular trash.

VU534 Signaling Pathway
VU534 is an activator of N-acyl-phosphatidylethanolamine-hydrolyzing phospholipase D

(NAPE-PLD). This enzyme plays a key role in the biosynthesis of N-acylethanolamines (NAEs),

a class of signaling lipids. The pathway is illustrated below.

Cell Membrane

N-Acyl-Phosphatidylethanolamine
(NAPE)

NAPE-PLD

Substrate N-Acylethanolamines
(NAEs)

Produces

Phosphatidic Acid
(PA)

ProducesVU534 Activates
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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